![molecular formula C11H9NO2S B096325 2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid CAS No. 16441-28-4](/img/structure/B96325.png)
2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid
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Overview
Description
2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid, also known as PTAA, is an organic compound with a wide range of uses in both scientific research and in industrial applications. PTAA is a white solid that is soluble in water and other polar solvents, and it has a molecular weight of 206.3 g/mol. It is commonly used as a chiral auxiliary in asymmetric synthesis and as a reagent in organic synthesis. PTAA has also been used in a variety of scientific research applications, such as in the study of enzyme inhibition and protein-ligand interactions.
Scientific Research Applications
Synthesis and Structural Properties
Research into thiazole derivatives, such as those related to 2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid, has highlighted their importance in synthesizing novel compounds with diverse structural properties. One study detailed the synthesis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, showcasing the reactivity of chloral with substituted anilines and thioglycolic acid, leading to a variety of products depending on the reaction conditions (Issac & Tierney, 1996). This synthetic route underlines the versatility of thiazole derivatives in producing structurally diverse molecules, which can be critical for developing new materials and pharmaceuticals.
Biomedical Applications
Thiazole derivatives have also been examined for their potential biomedical applications, including their role as intermediates in synthesizing compounds with possible therapeutic uses. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones, a compound structurally related to thiazole derivatives, was reviewed for its use in synthesizing heterocycles, which are pivotal in developing pharmaceutical agents (Gomaa & Ali, 2020). This highlights the potential of this compound derivatives in contributing to the synthesis of biologically active molecules, potentially leading to new treatments and therapies.
Environmental and Industrial Applications
The broader family of thiazole derivatives, including compounds similar to this compound, finds applications in environmental and industrial contexts. A review on the degradation of acetaminophen by advanced oxidation processes discusses the importance of understanding chemical pathways and biotoxicity of by-products, illustrating the role of chemical compounds in environmental remediation technologies (Qutob et al., 2022). Although not directly related to this compound, this research underscores the broader relevance of chemical research in addressing environmental issues.
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . This suggests that the compound may interact with a variety of targets, depending on its specific structure and functional groups.
Mode of Action
Molecules containing a thiazole ring, when entering physiological systems, may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in biological systems .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .
Future Directions
Biochemical Analysis
Biochemical Properties
They have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Cellular Effects
Thiazole derivatives have been reported to exhibit cytotoxic activity on various human tumor cell lines .
Molecular Mechanism
Thiazole derivatives have been reported to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
properties
IUPAC Name |
2-(2-phenyl-1,3-thiazol-4-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2S/c13-10(14)6-9-7-15-11(12-9)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHDWKGJPJRCTG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CS2)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10351494 |
Source
|
Record name | (2-Phenyl-thiazol-4-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10351494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16441-28-4 |
Source
|
Record name | (2-Phenyl-thiazol-4-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10351494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-phenyl-1,3-thiazol-4-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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